5-[[(2-Cyclohexyl-1-hydroxypropan-2-yl)amino]methyl]-2-methoxyphenol

• IUPAC Name: 5-[[(2-cyclohexyl-1-hydroxypropan-2-yl)amino]methyl]-2-methoxyphenol
• InChI: InChI=1S/C17H27NO3/c1-17(12-19,14-6-4-3-5-7-14)18-11-13-8-9-16(21-2)15(20)10-13/h8-10,14,18-20H,3-7,11-12H2,1-2H3
• InChI Key: ACMKNOVEOUYJLB-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)(C1CCCCC1)NCC2=CC(=C(C=C2)OC)O
• Molecular Formula: C17H27NO3
• Molecular Weight: 293.4 g/mol

Description

5-[[(2-Cyclohexyl-1-hydroxypropan-2-yl)amino]methyl]-2-methoxyphenol is a complex organic compound with a unique structure that includes a cyclohexyl group, a hydroxypropan-2-yl group, and a methoxyphenol group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[[(2-Cyclohexyl-1-hydroxypropan-2-yl)amino]methyl]-2-methoxyphenol typically involves multiple steps, including the formation of the cyclohexyl group, the hydroxypropan-2-yl group, and the methoxyphenol group. The specific reaction conditions, such as temperature, pressure, and catalysts, can vary depending on the desired yield and purity of the final product.

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors and advanced purification techniques to ensure high yield and purity. The process may include steps such as distillation, crystallization, and chromatography to isolate and purify the compound.

Chemical Reactions Analysis

Types of Reactions

5-[[(2-Cyclohexyl-1-hydroxypropan-2-yl)amino]methyl]-2-methoxyphenol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent and conditions used.

Reduction: Reduction reactions can modify the functional groups within the compound.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate the reactions. The conditions, such as temperature and solvent, are optimized to achieve the desired reaction outcome.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield different phenolic compounds, while reduction may produce alcohol derivatives.

Scientific Research Applications

5-[[(2-Cyclohexyl-1-hydroxypropan-2-yl)amino]methyl]-2-methoxyphenol has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound may be studied for its potential biological activity and interactions with biomolecules.

Medicine: Research may explore its potential therapeutic effects and applications in drug development.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 5-[[(2-Cyclohexyl-1-hydroxypropan-2-yl)amino]methyl]-2-methoxyphenol exerts its effects involves interactions with specific molecular targets and pathways. These interactions can influence various biochemical processes, leading to the compound’s observed effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 5-[[(2-Cyclohexyl-1-hydroxypropan-2-yl)amino]methyl]-2-methoxyphenol include other phenolic compounds with similar functional groups, such as:

• 4-Hydroxy-3-methoxybenzylamine
• 2-Methoxy-4-(methylamino)phenol

Uniqueness

What sets this compound apart from similar compounds is its unique combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for research and industrial applications.